Cas no 27625-35-0 (3-Methylbutyl 2-methylbutanoate)

• Product Name: 3-Methylbutyl 2-methylbutanoate
• CAS No: 27625-35-0
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 260047
• PubChem ID: 24901744
• Update Time: 2025-06-11

3-Methylbutyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 3-methylbutyl ester
• Isopentyl 2-Methylbutyrate
• 3-methylbutyl 2-methylbutyrate
• ISOAMYL 2-METHYL BUTYRATE
• 2-Methyl-buttersaeure-isoamylester
• 2-Methyl-buttersaeure-isopentylester
• 2-methyl-butyric acid isopentyl ester
• 3-Methylbutyl 2-Methylbutanoate
• 4-Methyl-1-pentyl-2-methylbutyrat
• Alloxazin
• Alloxazine
• Isoalloxazine
• iso-amyl 2-methylbutyrate
• Isoamyl 2-methylbutyrate
• Butanoic acid, 2-methyl-, 3-methylbutyl ester
• Isopentyl 2-methylbutanoate
• Isoamyl 2-methylbutanoate
• Isoamyl alpha-methylbutyrate
• iso-Amyl 2-methyl butyrate
• 3-Methylbutyl methylbutyrate
• Fema 3505
• 3-Methylbutyl-2-methyl-butyrate
• FEMA No. 3505
• 3-Methylbutyl 2-methylbutanoate (natural)
• 3-Methylbutyl 2-methylbutanoate

• Inchi： 1S/C10H20O2/c1-5-9(4)10(11)12-7-6-8(2)3/h8-9H,5-7H2,1-4H3
• InChI Key： VGIRHYHLQKDEPP-UHFFFAOYSA-N
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.857 g/mL at 25 °C(lit.)
• Boiling Point: 41 °C/1.5 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.413(lit.)
• PSA: 26.30000
• LogP: 2.62180
• FEMA: 3505 | 3-METHYLBUTYL 2-METHYLBUTANOATE

3-Methylbutyl 2-methylbutanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methylbutyl 2-methylbutanoate

Introduction to 3-Methylbutyl 2-methylbutanoate (CAS No. 27625-35-0)

3-Methylbutyl 2-methylbutanoate, identified by the Chemical Abstracts Service Number (CAS No.) 27625-35-0, is an organic compound belonging to the ester class. This compound is characterized by a branched-chain structure, featuring a butyl group and a methyl-substituted butanoate moiety. Its molecular formula, C₈H₁₆O₂, reflects its composition of eight carbon atoms, sixteen hydrogen atoms, and two oxygen atoms. The unique arrangement of these atoms imparts distinct chemical properties that make it of interest in various scientific and industrial applications.

The synthesis of 3-Methylbutyl 2-methylbutanoate typically involves the reaction between a suitable alcohol and a carboxylic acid derivative. Specifically, the esterification process often employs isobutanol (2-methyl-1-propanol) and isobutyric acid (2-methylbutanoic acid) in the presence of an acid catalyst, such as sulfuric acid or thionyl chloride. This reaction yields the desired ester along with water as a byproduct. The efficiency and yield of this process can be optimized through careful control of reaction conditions, including temperature, pressure, and catalyst concentration.

The structural features of 3-Methylbutyl 2-methylbutanoate contribute to its versatility in different applications. The branched alkyl group enhances its solubility in organic solvents, making it a valuable component in formulations requiring solvent properties. Additionally, the ester functional group can participate in various chemical transformations, such as transesterification or hydrolysis, which are useful in synthetic chemistry.

In recent years, research has highlighted the potential applications of 3-Methylbutyl 2-methylbutanoate in the field of flavor and fragrance chemistry. Its fruity aroma profile, reminiscent of apple or pineapple, makes it a popular choice in perfumery and food flavorings. The compound's stability under heat and its ability to blend well with other scent molecules enhance its appeal in these industries. Furthermore, studies have explored its use in aromatherapy products due to its perceived calming effects on human cognition.

Beyond its role in flavor and fragrance, 3-Methylbutyl 2-methylbutanoate has shown promise in pharmaceutical research. Ester compounds are frequently investigated for their bioactivity due to their ability to mimic natural biochemical pathways. While not yet approved for therapeutic use, preliminary studies suggest that derivatives of this compound may exhibit properties useful in drug development. For instance, modifications to the ester group could alter its metabolic stability or binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry.

The chemical reactivity of 3-Methylbutyl 2-methylbutanoate also makes it relevant in material science applications. Researchers have explored its use as an intermediate in polymer synthesis, where it can contribute to the formation of copolymers with enhanced mechanical properties. Additionally, its compatibility with other monomers allows for tailored materials with specific characteristics suitable for coatings or adhesives.

From an environmental perspective, the biodegradability of 3-Methylbutyl 2-methylbutanoate is an important consideration. Unlike some synthetic esters that persist in ecosystems, this compound can be broken down by microorganisms under appropriate conditions. This characteristic aligns with growing demands for sustainable chemical products that minimize environmental impact. Efforts are ongoing to optimize synthetic routes that maximize yield while reducing waste generation.

The industrial production of 3-Methylbutyl 2-methylbutanoate has been refined over time to meet increasing demand from various sectors. Advances in catalytic systems have enabled more efficient and greener synthesis methods. For example, enzymatic catalysis using lipases offers a milder reaction environment compared to traditional acid catalysis, reducing energy consumption and byproduct formation.

The safety profile of 3-Methylbutyl 2-methylbutanoate is another critical aspect that has been thoroughly evaluated through toxicological studies. These investigations have assessed its acute and chronic effects on human health and ecosystems. The results indicate that at typical exposure levels, the compound exhibits low toxicity and minimal environmental persistence. However, as with any chemical substance, proper handling precautions should be followed during storage and transportation to ensure safety.

In conclusion,3-Methylbutyl 2-methylbutanoate (CAS No. 27625-35-0) is a multifaceted compound with significant applications across multiple industries. Its unique structural properties enable use in flavoring agents、pharmaceutical intermediates、polymer additives，and environmentally conscious formulations。Ongoing research continues to uncover new possibilities for this versatile ester，underscoring its importance as both a scientific subject and an industrial asset。